Cas no 180868-89-7 ((E)-3-(5-Chloro-2-indolyl)-2-propenaldehyde)

(E)-3-(5-Chloro-2-indolyl)-2-propenaldehyde is a versatile synthetic intermediate used in organic and medicinal chemistry. This compound features an indole core substituted with a chloro group at the 5-position and an α,β-unsaturated aldehyde moiety, making it valuable for constructing complex heterocyclic frameworks. The conjugated system enhances reactivity in Michael additions and cyclization reactions, while the chloro substituent allows for further functionalization. Its structural properties make it particularly useful in the synthesis of bioactive molecules, including potential pharmaceuticals. The compound is characterized by high purity and stability under standard laboratory conditions, ensuring reliable performance in synthetic applications. Proper handling and storage are recommended to maintain its integrity.
(E)-3-(5-Chloro-2-indolyl)-2-propenaldehyde structure
180868-89-7 structure
Product Name:(E)-3-(5-Chloro-2-indolyl)-2-propenaldehyde
CAS No:180868-89-7
MF:C11H8ClNO
MW:205.640321731567
CID:6294196
PubChem ID:19610409
Update Time:2025-10-24

(E)-3-(5-Chloro-2-indolyl)-2-propenaldehyde Chemical and Physical Properties

Names and Identifiers

    • MVYVVIUDYHYJLD-OWOJBTEDSA-N
    • EN300-1981530
    • SCHEMBL8350520
    • 3-(5-chloro-1H-indol-2-yl)prop-2-enal
    • 180868-89-7
    • SCHEMBL8350514
    • (E)-3-(5-Chloro-2-indolyl)-2-propenaldehyde
    • Inchi: 1S/C11H8ClNO/c12-9-3-4-11-8(6-9)7-10(13-11)2-1-5-14/h1-7,13H/b2-1+
    • InChI Key: MVYVVIUDYHYJLD-OWOJBTEDSA-N
    • SMILES: ClC1C=CC2=C(C=1)C=C(/C=C/C=O)N2

Computed Properties

  • Exact Mass: 205.0294416g/mol
  • Monoisotopic Mass: 205.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 32.9Ų

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Additional information on (E)-3-(5-Chloro-2-indolyl)-2-propenaldehyde

Chemical Profile of (E)-3-(5-Chloro-2-indolyl)-2-propenaldehyde (CAS No. 180868-89-7)

The compound (E)-3-(5-Chloro-2-indolyl)-2-propenaldehyde, identified by its CAS number 180868-89-7, is a versatile molecule with significant implications in the field of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative, featuring a conjugated system of a vinyl group and an aldehyde functionality, is particularly noteworthy for its structural and functional diversity. The presence of a chloro substituent at the 5-position of the indole ring introduces additional reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. The indole core is a common motif in natural products and bioactive compounds, often exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in (E)-3-(5-Chloro-2-indolyl)-2-propenaldehyde enhances its potential as a pharmacophore, enabling interactions with various biological targets. This compound has been explored in several synthetic pathways, particularly in the development of novel heterocyclic frameworks.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The aldehyde group provides a reactive site for condensation reactions, allowing for the rapid assembly of larger molecules. For instance, it can undergo Knoevenagel condensation with active methylene compounds to form β-keto esters or α,β-unsaturated carbonyl compounds, which are key intermediates in drug synthesis. Additionally, the chloro-substituted indole ring can participate in nucleophilic aromatic substitution reactions, further expanding its synthetic utility.

Recent studies have highlighted the role of (E)-3-(5-Chloro-2-indolyl)-2-propenaldehyde in the development of small-molecule inhibitors targeting specific enzymes and receptors. For example, researchers have utilized this compound to synthesize derivatives that interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The chloro group on the indole ring has been particularly effective in modulating binding affinity and selectivity, leading to more potent and selective inhibitors.

Another area where this compound has shown promise is in the field of photopharmacology. The conjugated system of the aldehyde and vinyl groups makes it a candidate for photoactivatable probes and drugs. By leveraging light-induced reactions, researchers can design molecules that exhibit controlled bioactivity upon irradiation. This approach has been explored for applications in cancer therapy, where light-sensitive drugs can be targeted to specific tissues or cells, minimizing side effects.

The synthesis of (E)-3-(5-Chloro-2-indolyl)-2-propenaldehyde typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route begins with the preparation of 5-chloro-2-formylindole through formylation followed by chlorination. Subsequent reduction of the aldehyde group yields the corresponding alcohol, which can be dehydrated to form the desired alkene. This process highlights the compound's accessibility while maintaining high purity standards suitable for pharmaceutical applications.

In terms of biological evaluation, preliminary studies have suggested that derivatives of (E)-3-(5-Chloro-2-indolyl)-2-propenaldehyde exhibit notable cytotoxicity against certain cancer cell lines. The mechanism behind this activity likely involves interactions with cellular targets such as kinases or transcription factors. Further investigation into structure-activity relationships (SAR) is warranted to optimize potency and selectivity. Additionally, computational modeling has been employed to predict binding modes and identify potential lead compounds for further development.

The versatility of this compound also extends to material science applications. Its ability to participate in cross-coupling reactions makes it a valuable precursor for synthesizing polymers and functional materials with tailored properties. For instance, polymerization reactions involving (E)-3-(5-Chloro-2-indolyl)-2-propenaldehyde have yielded materials with enhanced mechanical strength or optical characteristics. These advancements underscore the compound's broad utility beyond traditional pharmaceuticals.

Regulatory considerations are an important aspect when handling (E)-3-(5-Chloro-2-indolyl)-2-propenaldehyde. While not classified as a hazardous substance under current regulations, proper handling procedures should still be followed to ensure safety during synthesis and application. Storage conditions should minimize exposure to moisture and air to prevent degradation, while handling should be conducted in well-ventilated areas or under inert atmospheres when necessary.

Future directions for research on this compound include exploring its role in drug delivery systems and nanotechnology applications. By incorporating (E)-3-(5-Chloro-2-indolyl)-2-propenaldehyde into nanoparticles or hydrogels, researchers aim to enhance drug solubility and targeted delivery profiles. These innovations could lead to more effective treatments for diseases that are currently challenging to address with existing therapies.

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